Cas no 885278-74-0 (Ethyl 1H-indazole-7-carboxylate)

• Product Name: Ethyl 1H-indazole-7-carboxylate
• CAS No: 885278-74-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD07371560
• CID: 711591
• PubChem ID: 45790508
• Update Time: 2025-07-28

Ethyl 1H-indazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1H-indazole-7-carboxylate
• 1H-Indazole-7-carboxylic acid ethyl ester
• KSC495C3B
• AZOFSDWPAJNIAZ-UHFFFAOYSA-N
• BCP26270
• STL554562
• BBL100768
• 1H-Indazole-7-carboxylicacid,ethyl ester
• ST2419287
• AB0027285
• W9102
• A19620
• AKOS005255629
• ETHYL1H-INDAZOLE-7-CARBOXYLATE
• MFCD07371560
• DS-1190
• SCHEMBL14738150
• DB-077771
• DTXSID20672309
• CS-0006074
• SB39526
• FS-3188
• EN300-317021
• J-520539
• 885278-74-0
• SY020609

• MDL： MFCD07371560
• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)8-5-3-4-7-6-11-12-9(7)8/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： AZOFSDWPAJNIAZ-UHFFFAOYSA-N
• SMILES： O=C(C1C2=C(C=NN2)C=CC=1)OCC

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.8
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: No data available
• Density: 1.272
• Melting Point: 111-113℃
• Boiling Point: 353.9℃ at 760 mmHg
• Flash Point: 167.8 °C
• Refractive Index: 1.627
• PSA: 54.98000
• LogP: 1.73960

Ethyl 1H-indazole-7-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature